1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine

• Molecular Formula: C18H22N2O6S2
• Molecular Weight: 426.5 g/mol
• IUPAC Name: 1,4-bis[(4-methoxyphenyl)sulfonyl]piperazine
• InChI: InChI=1S/C18H22N2O6S2/c1-25-15-3-7-17(8-4-15)27(21,22)19-11-13-20(14-12-19)28(23,24)18-9-5-16(26-2)6-10-18/h3-10H,11-14H2,1-2H3
• InChI Key: KNAWMKIGAFSGGS-UHFFFAOYSA-N
• SMILES: COC1=CC=C(C=C1)S(=O)(=O)N2CCN(CC2)S(=O)(=O)C3=CC=C(C=C3)OC

Description

1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine (Bis-PP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. Bis-PP is a piperazine derivative that has two sulfonyl groups attached to the phenyl ring. This compound has been extensively studied for its unique properties, including its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine is not fully understood, but it is believed to involve the formation of disulfide bonds with cysteine residues in proteins. The sulfonyl groups on 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine can react with cysteine residues to form disulfide bonds, which can stabilize protein complexes and alter their activity. 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine has also been shown to inhibit the activity of some enzymes, although the exact mechanism of inhibition is not clear.
Biochemical and Physiological Effects:
1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine has been shown to have a variety of biochemical and physiological effects, including the ability to stabilize protein complexes and alter their activity. This compound has also been shown to inhibit the activity of some enzymes, although the exact mechanism of inhibition is not clear. 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine has been found to be non-toxic to cells at concentrations used in scientific research.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine is its ability to stabilize protein complexes and aid in their characterization. This compound can also be used as a fluorescent probe for monitoring protein-protein interactions in real-time. However, one limitation of 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine is that it can react with cysteine residues in proteins, which can alter their activity and potentially affect the results of experiments. Additionally, 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine can be difficult to synthesize in large quantities, which can limit its use in some experiments.

Future Directions

There are many potential future directions for research involving 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine. One area of interest is the development of new methods for synthesizing this compound in larger quantities. Another area of research is the development of new applications for 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine, including its use as a crosslinking agent for studying protein structure and function. Additionally, more research is needed to fully understand the mechanism of action of 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine and its effects on proteins and enzymes.

Synthesis Methods

1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine can be synthesized using various methods, including the reaction of piperazine with 4-methoxybenzenesulfonyl chloride. The reaction is typically carried out in the presence of a base such as triethylamine, and the product is purified using column chromatography. The yield of the reaction can be improved by optimizing the reaction conditions, including the reaction time, temperature, and solvent.

Scientific Research Applications

1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine has been used in various scientific research applications, including as a fluorescent probe for detecting protein-protein interactions. This compound can be conjugated to proteins, and the resulting fluorescently labeled protein can be used to monitor protein-protein interactions in real-time. 1,4-Bis[(4-methoxyphenyl)sulfonyl]piperazine has also been used as a crosslinking agent for studying protein structure and function. This compound can crosslink proteins through the formation of disulfide bonds, which can stabilize protein complexes and aid in their characterization.